Cas no 1025130-03-3 (2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile)
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-CHLOROPHENYL)SULFONYL)-3-((2-METHYL(4-QUINOLYL))AMINO)PROP-2-ENENITRILE
- (2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
- 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile
-
- MDL: MFCD00245384
- Inchi: 1S/C19H14ClN3O2S/c1-13-10-19(17-4-2-3-5-18(17)23-13)22-12-16(11-21)26(24,25)15-8-6-14(20)7-9-15/h2-10,12H,1H3,(H,22,23)/b16-12-
- InChI Key: ZVBBDSNLEURMON-VBKFSLOCSA-N
- SMILES: ClC1C=CC(=CC=1)S(/C(/C#N)=C\NC1C=C(C)N=C2C=CC=CC=12)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 671
- XLogP3: 4.6
- Topological Polar Surface Area: 91.2
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161664-1 g |
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile |
1025130-03-3 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161664-5 g |
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile |
1025130-03-3 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161664-10 g |
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile |
1025130-03-3 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-10011-1MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10011-5MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10011-10MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10011-20MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-10011-50MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10011-100MG |
(2Z)-2-(4-chlorobenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile |
1025130-03-3 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB161664-1g |
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile; . |
1025130-03-3 | 1g |
€211.30 | 2024-06-10 |
2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile
Professional Introduction to Compound with CAS No. 1025130-03-3 and Product Name: 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile
Compound with the CAS number 1025130-03-3 and the product name 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a sulfonyl group, an amino group, and a nitrile group, makes this compound a versatile intermediate for synthesizing various bioactive molecules.
The sulfonyl group at the 4-chlorophenyl moiety and the amino group linked to a 2-methyl(4-quinolyl) substituent contribute to the compound's reactivity and binding affinity. These features are particularly valuable in designing molecules that interact with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of sulfonyl-containing compounds in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. The nitrile group further enhances the compound's potential as a pharmacophore by providing a site for further functionalization and improving solubility in polar solvents.
In the realm of medicinal chemistry, the 4-chlorophenyl ring is a common structural motif found in many therapeutic agents. Its electron-withdrawing properties and ability to participate in π-stacking interactions make it an attractive component for drug design. The combination of the 4-chlorophenylsulfonyl moiety with the 2-methyl(4-quinolyl)amino group creates a unique scaffold that can be exploited for developing novel therapeutics. This architecture has been shown to enhance binding affinity and selectivity towards specific biological targets, making it a promising candidate for further investigation.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. The use of molecular modeling techniques has been instrumental in understanding how 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile interacts with its intended targets. These studies have revealed that the compound exhibits favorable binding properties to several key enzymes involved in disease pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and proteases, which are implicated in cancer progression.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group is typically achieved through sulfonylation reactions, which can be performed using various sulfonylating agents such as chlorosulfonic acid or sulfonyl chlorides. The subsequent attachment of the 2-methyl(4-quinolyl)amino group requires careful consideration to avoid unwanted side reactions. Techniques such as nucleophilic substitution or condensation reactions are commonly employed to introduce this functionality.
The final step in synthesizing 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile involves the introduction of the nitrile group. This can be accomplished through cyanation reactions using reagents such as copper(I) cyanide or trimethylsilylcyanide. Each synthetic step must be optimized to minimize byproduct formation and maximize the desired product's integrity.
Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify its structure. Additionally, X-ray crystallography may be used to determine its three-dimensional structure if single crystals can be obtained.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals, where sulfonyl-containing compounds have shown promise as herbicides and fungicides. The structural features of 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile make it a suitable candidate for developing novel crop protection agents that are both effective and environmentally friendly.
Furthermore, the compound's ability to interact with biological targets suggests potential uses in diagnostic imaging. Radiolabeled derivatives of this molecule could be developed for use in positron emission tomography (PET) scans, allowing researchers to visualize disease processes at the molecular level. This approach could provide valuable insights into disease mechanisms and aid in the development of more targeted therapies.
The future direction of research on 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and experimental data, researchers can refine the molecule's structure to enhance its potency, selectivity, and pharmacokinetic profile. This iterative process is essential for translating promising chemical entities into viable therapeutic agents.
In conclusion, compound with CAS No. 1025130-03-3 and product name 2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and multifunctional groups make it a versatile intermediate for synthesizing bioactive molecules with potential applications in medicine, agriculture, and diagnostic imaging. Continued research into this compound is expected to yield novel therapeutics that address unmet medical needs.
1025130-03-3 (2-((4-Chlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile) Related Products
- 1024618-95-8((2Z)-3-[(3,5-dichlorophenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)
- 1024776-64-4((2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile)
- 1024788-35-9(2-(Benzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile)
- 1024823-50-4((Z)-2-(4-chlorophenyl)sulfonyl-3-(4-pyridin-2-ylsulfanylanilino)prop-2-enenitrile)
- 1025633-09-3(2-((Tert-butyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile)
- 1025242-00-5((2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile)
- 1025568-34-6((E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile)
- 1024858-08-9((Z)-2-(2,4-dichlorophenyl)sulfonyl-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)